Cas no 575-61-1 (3-Benzalphthalide)

3-Benzalphthalide Properties

Names and Identifiers

• 3-Benzylideneisobenzofuran-1(3H)-one
• 3-Benzylidenephthalide
• Benzalphthalein
• (3Z)-3-Benzylidene-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 3-(phenylmethylene)-
• 3-(phenylmethylene)-1(3h)-isobenzofuranon
• 3-benzylidene-phthalid
• Benzalphthalid
• benzylidenephthalide
• escalol547
• Phthalide, 3-benzylidene-
• 3-Benzalphthalide
• 3-(phenylmethylene)-1(3H)-Isobenzofuranone
• BENZALPHTHALIDE
• YRTPZXMEBGTPLM-UHFFFAOYSA-N
• 3-benzylidene-2-benzofuran-1-one
• (3Z)-3-benzylideneisobenzofuran-1-one
• (3Z)-3-benzylidene-2-benzofuran-1-one
• 4767-56-0
• MLS000584766
• Benzalphthalide, (Z)-
• SCHEMBL214423
• AKOS000567737
• SR-01000438153
• 3-[1-Phenyl-meth-(Z)-ylidene]-3H-isobenzofuran-1-one
• YRTPZXMEBGTPLM-UVTDQMKNSA-N
• SMR000203729
• AE-641/05032029
• CHEBI:113035
• HMS2619E19
• A831503
• AT15806
• HY-118659
• 3-Benzylidene-3H-isobenzofuran-1-one
• (3Z)-3-Benzylidene-2-benzofuran-1(3H)-one #
• (Z)-3-benzylideneisobenzofuran-1(3H)-one
• AC-11676
• NSC-2824
• BDBM50441021
• (Z)-benzalphthalide
• NSC2824
• VS-08562
• PD119248
• MFCD00005929
• CS-0067707
• NCGC00245849-01
• InChI=1/C15H10O2/c16-15-13-9-5-4-8-12(13)14(17-15)10-11-6-2-1-3-7-11/h1-10H/b14-10
• B1214
• SR-01000438153-1
• AC-31127
• Q27287989
• (Z)-3-Benzylidenephthalide
• UNII-R93GN14K61
• 575-61-1
• R93GN14K61
• HMS1610I16
• 3-benzylidene-2-benzofuran-1(3h)-one
• (3Z)-3-(phenylmethylidene)-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-isobenzofuranone, 3-(phenylmethylene)-, (3Z)-
• 1(3H)-Isobenzofuranone, 3-(phenyl)methylene]-, (3Z)-
• CHEMBL67365
• BBL027545
• STK862417
• +Expand

• MDL： MFCD00005929
• InChIKey： YRTPZXMEBGTPLM-UHFFFAOYSA-N
• Inchi： 1S/C15H10O2/c16-15-13-9-5-4-8-12(13)14(17-15)10-11-6-2-1-3-7-11/h1-10H
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C1=C([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 222.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.068
• Heavy Atom Count: 17
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.35510
• PSA: 26.30000
• Refractive Index: 1.6600 (estimate)
• Boiling Point: 323.41°C (rough estimate)
• Melting Point: 100.0 to 104.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 156.9ºC
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),

3-Benzalphthalide Security Information

• RTECS：TI3686000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning

3-Benzalphthalide Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters